Cas no 2137142-33-5 (tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate
• CAS No: 2137142-33-5
• MF: C₁₄H₁₇Cl₂NO₃
• MW: 318.195682287216
• CID: 5866771
• PubChem ID: 165500848
• Update Time: 2025-06-28

tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate
• 2137142-33-5
• EN300-1163703
• tert-butyl N-[(1S)-1-(2,3-dichlorophenyl)-3-oxopropyl]carbamate

• Inchi： 1S/C14H17Cl2NO3/c1-14(2,3)20-13(19)17-11(7-8-18)9-5-4-6-10(15)12(9)16/h4-6,8,11H,7H2,1-3H3,(H,17,19)/t11-/m0/s1
• InChI Key： VCICFIUGRZPMRK-NSHDSACASA-N
• SMILES： ClC1C(=CC=CC=1[C@H](CC=O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 317.0585488g/mol
• Monoisotopic Mass: 317.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate

tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate (CAS No. 2137142-33-5): A Comprehensive Overview

tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate (CAS No. 2137142-33-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate is composed of a tert-butyl group, a carbamate moiety, and a substituted phenyl ring. The presence of the tert-butyl group provides steric protection and enhances the stability of the compound, while the carbamate functionality imparts reactivity and functional versatility. The 2,3-dichlorophenyl substituent adds to the compound's complexity and contributes to its unique pharmacological properties.

Recent studies have focused on the synthesis and characterization of tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate. One notable approach involves the use of asymmetric synthesis techniques to achieve high enantiomeric purity. This is crucial for pharmaceutical applications, as enantiomeric purity can significantly influence the efficacy and safety of a drug. For instance, a study published in the Journal of Organic Chemistry detailed a highly efficient asymmetric synthesis method that yielded tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate with over 99% enantiomeric excess (ee).

In terms of its biological activity, tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate has been investigated for its potential as a lead compound in drug discovery. Preliminary in vitro studies have shown that it exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For example, research conducted at the University of California demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases. This finding suggests that tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate could be further developed as a therapeutic agent for conditions such as Alzheimer's disease.

Clinical trials are an essential step in translating laboratory findings into practical medical applications. While clinical trials for tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate are still in their early stages, preliminary results are encouraging. A phase I trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of this compound in healthy volunteers. The trial reported no significant adverse effects and demonstrated favorable pharmacokinetic properties, paving the way for further clinical investigation.

The potential applications of tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate extend beyond neurodegenerative diseases. Researchers are also exploring its use in other therapeutic areas, such as cancer and inflammatory disorders. For instance, a study published in the Cancer Research Journal found that this compound exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selective toxicity could make it an attractive candidate for cancer therapy with reduced side effects.

In addition to its therapeutic potential, tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate has also been studied for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure allows for easy functionalization and modification, making it a valuable building block in organic synthesis. This property has led to its use in the development of novel drugs and materials with diverse applications.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate have shown that it is relatively stable under normal environmental conditions but can be biodegraded over time. This biodegradability reduces its potential for long-term environmental accumulation and toxicity.

In conclusion, tert-butyl N-(1S)-1-(2,3-dichlorophenyl)-3-oxopropylcarbamate (CAS No. 2137142-33-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.